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Compound of Interest

Compound Name: GSK 625433

Cat. No.: B15582243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of dimethyl sulfoxide (DMSO) stock solutions of GSK
625433, a potent inhibitor of the hepatitis C virus (HCV) RNA-dependent RNA polymerase.[1]

[2] Adherence to these guidelines is crucial for ensuring the stability, and consistent

performance of the compound in downstream applications.

Physicochemical Properties of GSK 625433
A summary of the key physicochemical properties of GSK 625433 is presented in the table

below. This information is essential for accurate preparation of stock solutions and for

understanding the compound's general characteristics.

Property Value Reference

Molecular Formula C26H32N4O5S [1][3]

Molecular Weight 512.62 g/mol [1][3]

Appearance Solid [1]

Solubility Soluble in DMSO [1]

CAS Number 885264-71-1 [1][3][4]
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Experimental Protocol: Preparation of a 10 mM GSK
625433 DMSO Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of GSK 625433 in DMSO.

This concentration is a common starting point for many in vitro and cell-based assays.

Materials:

GSK 625433 powder

Anhydrous/molecular sieve-dried, sterile dimethyl sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials with tightly sealing caps

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-handling Preparation:

Before opening the vial containing GSK 625433 powder, centrifuge the vial briefly to

ensure all the powder is collected at the bottom.[5][6]

Allow the GSK 625433 powder and DMSO to equilibrate to room temperature before use.

This is particularly important for DMSO, which can solidify at temperatures below 18.5°C

(65.3°F).

Weighing the Compound:

On a calibrated analytical balance, accurately weigh out the desired amount of GSK
625433 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would

weigh out 5.126 mg of the compound.
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Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 512.62 g/mol x 1000 mg/g = 5.126 mg

Dissolution in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed GSK
625433 powder. For a 10 mM solution, if you weighed 5.126 mg, you would add 1 mL of

DMSO.

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Visual

inspection should confirm a clear solution with no visible particulates.

If the compound is difficult to dissolve, gentle warming of the solution (up to 37°C) or brief

sonication can be employed.[5]

Aliquoting and Storage:

Once the GSK 625433 is fully dissolved, it is highly recommended to aliquot the stock

solution into single-use volumes in sterile, amber vials.[6][7] This minimizes the number of

freeze-thaw cycles, which can degrade the compound over time.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][6][7]

Ensure the vials are tightly sealed to prevent the hygroscopic DMSO from absorbing

moisture from the air.[8]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the general

mechanism of action for an RNA polymerase inhibitor like GSK 625433 and the experimental

workflow for preparing the DMSO stock solution.
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Caption: Inhibition of HCV RNA Polymerase by GSK 625433.
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Caption: Workflow for GSK 625433 DMSO Stock Solution Preparation.

Best Practices and Safety Precautions
Solvent Purity: Always use high-purity, anhydrous DMSO to prepare stock solutions.[9]

Contaminating water can affect the solubility and stability of the compound.

Handling: Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling GSK 625433 and DMSO.[10][11] DMSO can facilitate the

absorption of other chemicals through the skin.[8]

Working Concentrations: When preparing working solutions for cell-based assays, the final

concentration of DMSO should typically be kept below 0.5% to avoid cytotoxicity.[12] It is

crucial to include a vehicle control (DMSO alone at the same final concentration) in your

experiments.[9]

Precipitation in Aqueous Media: If precipitation occurs when diluting the DMSO stock

solution in an aqueous buffer or cell culture medium, try making intermediate dilutions in

DMSO before the final dilution into the aqueous solution.[9]

Storage Conditions: Store DMSO in a tightly sealed container in a cool, dry, and well-

ventilated area, away from direct sunlight and heat sources.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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